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This guide provides a comprehensive comparison of the clinical trial endpoints for ION363, an

investigational antisense oligonucleotide (ASO) for the treatment of amyotrophic lateral

sclerosis (ALS) associated with mutations in the fused in sarcoma (FUS) gene (FUS-ALS). The

performance of ION363's clinical trial design and endpoints are evaluated against other

therapeutic alternatives for ALS, supported by available experimental data.

ION363: Targeting the Root Cause of FUS-ALS
ION363, also known as jacifusen or ulefnersen, is designed to address the underlying genetic

cause of FUS-ALS.[1] FUS-ALS is a rare and often aggressive form of ALS, frequently with a

juvenile onset.[2] The therapeutic rationale for ION363 is based on the understanding that

mutations in the FUS gene lead to a toxic gain-of-function of the FUS protein.[3] ION363 is an

ASO that specifically targets the messenger RNA (mRNA) of the FUS gene, leading to its

degradation and thereby reducing the production of the FUS protein.[4]
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ION363 Mechanism of Action
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Caption: Mechanism of action of ION363 in reducing mutant FUS protein production.
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Clinical Trial Endpoints: A Comparative Analysis
The Phase 3 FUSION clinical trial (NCT04768972) is a global, multi-center, randomized,

double-blind, placebo-controlled study designed to evaluate the efficacy and safety of ION363

in patients with FUS-ALS. The trial consists of a placebo-controlled period followed by an open-

label extension where all participants receive ION363.

Primary and Secondary Endpoints of the FUSION Trial
The validation of ION363's efficacy hinges on a set of primary and secondary endpoints that

aim to capture a holistic view of the disease progression.
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Endpoint Type Endpoint Description

Primary
Joint rank analysis of multiple

efficacy endpoints

A composite measure

combining the change from

baseline in the Revised

Amyotrophic Lateral Sclerosis

Functional Rating Scale

(ALSFRS-R) total score, time

to rescue or study

discontinuation, and ventilation

assistance-free survival

(VAFS).

Secondary
Change from baseline in

ALSFRS-R

A validated clinician- and

patient-reported outcome

measure to assess disability

progression in ALS.

Overall Survival
Time from randomization to

death from any cause.

Change from baseline in Slow

Vital Capacity (SVC)

A measure of respiratory

function.

Change from baseline in

Handheld Dynamometry

(HHD)

A measure of muscle strength.

Change in cerebrospinal fluid

(CSF) neurofilament light chain

(NfL) concentration

A biomarker of neuro-axonal

damage.

Change in CSF FUS protein

concentration

A target engagement

biomarker to assess the direct

effect of ION363.

Change in Amyotrophic Lateral

Sclerosis Specific Quality of

Life-Revised (ALSSQOL-R)

A patient-reported outcome

measure of quality of life.
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Table 1: Key Clinical Trial Endpoints for ION363 in the FUSION Study.

Comparison with Alternative ALS Therapies
To contextualize the clinical trial endpoints of ION363, it is essential to compare them with

those of other approved and investigational therapies for ALS.

Therapy
Mechanism of
Action

Primary
Endpoint(s)

Key
Secondary/Biomar
ker Endpoint(s)

ION363

Antisense

oligonucleotide

targeting FUS mRNA

Joint rank analysis of

ALSFRS-R, rescue,

and VAFS.

CSF NfL, CSF FUS

protein.

Tofersen (Qalsody)

Antisense

oligonucleotide

targeting SOD1

mRNA

Change in ALSFRS-R

score (VALOR trial did

not meet this primary

endpoint).

CSF SOD1 protein,

Plasma NfL.

Edaravone (Radicava)
Free radical

scavenger

Change in ALSFRS-R

score.
N/A

Riluzole (Rilutek) Glutamate antagonist Survival. N/A

Table 2: Comparison of Clinical Trial Endpoints for ION363 and Other ALS Therapies.

Quantitative Data Summary
As the Phase 3 FUSION trial for ION363 is ongoing, comprehensive quantitative data on the

primary and secondary endpoints are not yet publicly available. However, data from an

expanded access program (compassionate use) for 12 patients provided some initial insights.
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Therapy Key Quantitative Results

ION363 (Compassionate Use)

In some patients, a decrease in CSF

neurofilament light chain (NfL) levels of up to

82.8% was observed after six months of

treatment. One patient's ALSFRS-R score, after

an initial decline from 28 to 8 over 16 months,

improved to around 20 and stabilized.

Tofersen (VALOR Trial)

The primary endpoint of change in ALSFRS-R

score at 28 weeks was not met (difference of

1.2 points, p=0.97). However, at 52 weeks, a

3.5-point difference in ALSFRS-R score favored

early-start tofersen. Tofersen led to a 55%

reduction in plasma NfL compared to a 12%

increase with placebo at 28 weeks.

Edaravone (MCI186-19 Trial)

At 24 weeks, the decline in ALSFRS-R scores

was significantly less in the edaravone group

(-5.01) compared to the placebo group (-7.50), a

difference of 2.49 points (P = 0.0013).

Riluzole (Pivotal Trials)

Pooled data showed a median survival of 14.8

months for the riluzole group compared to 11.8

months for the placebo group, a 3-month

difference. Real-world evidence suggests a

more substantial survival benefit of 6-19

months.

Table 3: Summary of Available Quantitative Data for ION363 and Comparator Therapies.

Experimental Protocols
Detailed experimental protocols for the ION363 clinical trial are proprietary. However, based on

publicly available information and standard laboratory practices, the following outlines the likely

methodologies for key biomarker assessments.
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Cerebrospinal Fluid (CSF) Neurofilament Light Chain
(NfL) Measurement
The measurement of NfL in CSF is a critical biomarker for assessing neuro-axonal damage.

The Simoa® NF-light™ Advantage Kit is a commonly used and highly sensitive immunoassay

for this purpose.

Experimental Workflow for CSF NfL Measurement
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Caption: A generalized workflow for the quantification of NfL in CSF samples.
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Protocol:

CSF Collection: CSF is collected via lumbar puncture.

Sample Processing: Samples are centrifuged to remove cellular debris and then aliquoted

and stored at -80°C until analysis.

Immunoassay: The Simoa® NF-light™ Advantage Kit is used. This is a digital enzyme-linked

immunosorbent assay (ELISA) that can detect single protein molecules.

Data Acquisition: The Simoa instrument measures the fluorescent signal from each well.

Data Analysis: The concentration of NfL in the samples is calculated based on a standard

curve.

Cerebrospinal Fluid (CSF) FUS Protein Measurement
The measurement of FUS protein in CSF serves as a direct indicator of target engagement for

ION363. This is typically achieved using mass spectrometry-based proteomic methods.
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Workflow for CSF FUS Protein Measurement
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Caption: A typical proteomics workflow for quantifying FUS protein in CSF.

Protocol:

CSF Collection and Protein Extraction: Proteins are extracted from CSF samples.
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Tryptic Digestion: The extracted proteins are enzymatically digested into smaller peptides

using trypsin.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The peptide mixture is

separated by liquid chromatography and then analyzed by a mass spectrometer, which

measures the mass-to-charge ratio of the peptides.

Data Analysis: The resulting data is used to identify and quantify peptides specific to the FUS

protein, allowing for the determination of its concentration in the original CSF sample.

Conclusion
The clinical trial endpoints for ION363 are designed to provide a robust assessment of its

efficacy and safety in the FUS-ALS population. The use of a composite primary endpoint

reflects the multifaceted nature of ALS progression. Furthermore, the inclusion of key

biomarkers such as CSF NfL and FUS protein levels will provide valuable insights into the

biological activity of ION363. While definitive conclusions await the results of the ongoing

Phase 3 FUSION trial, the available data from compassionate use cases are encouraging. A

direct comparison with other ALS therapies highlights the targeted nature of ION363 for a

specific genetic subtype of the disease and underscores the importance of personalized

medicine in the fight against ALS. The methodologies for biomarker analysis, while standard,

are highly sensitive and will be crucial in validating the therapeutic effect of ION363.
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4. FUSION - TRICALS [tricals.org]

To cite this document: BenchChem. [Validating Clinical Trial Endpoints for ION363: A
Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680679/docs#validating-clinical-trial-endpoints-for-
ion363-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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